2-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylpropanenitrile

• Molecular Formula: C8H12N4
• Molecular Weight: 164.21 g/mol
• IUPAC Name: 2-(5-amino-1-methylpyrazol-3-yl)-2-methylpropanenitrile
• InChI: InChI=1S/C8H12N4/c1-8(2,5-9)6-4-7(10)12(3)11-6/h4H,10H2,1-3H3
• InChI Key: LZPVJPXUQZMWTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=NN(C(=C1)N)C

Description

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2-dimethyl-3-oxo-pentanedinitrile (9 g, 66 mmol) and methyl-hydrazine (3 g, 66 mmol) in EtOH (100 mL) was treated with cone HCl (16.5 mL, 198 mmol) and the resulting mixture was refluxed overnight. The solvent was removed under reduced pressure and the residue was purified by chromatography to give 2-(5-amino-1-methyl-1 H-pyrazol-3-yl)-2-methylpropanenitrile (2.7 g, 25% yield), 1H NMR (300 MHz, CDCl3): δ 5.56 (s, 1 H), 3.63 (s, 3 H), 1.67 (s, 6 H); MS (ESI) m/z: 165.2 [M+H]+.